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Compound of Interest

Compound Name: Folex Pfs

Cat. No.: B15129902 Get Quote

For Immediate Implementation: This document provides essential safety protocols and

logistical procedures for the handling and disposal of Folex Pfs (methotrexate), a cytotoxic

agent. Adherence to these guidelines is mandatory to ensure the safety of all laboratory

personnel.

Folex Pfs, containing the active ingredient methotrexate, is a potent antimetabolite and

cytotoxic drug that requires stringent handling protocols to prevent occupational exposure.[1]

Due to its potential to inhibit cell growth and its classification as a hazardous substance, all

researchers, scientists, and drug development professionals must be thoroughly trained in

these procedures before working with this compound.[2] Methotrexate is recognized as a

reproductive toxin and may cause harm to an unborn child.[3][4]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Folex Pfs. The following table

summarizes the required PPE for various laboratory activities involving this compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15129902?utm_src=pdf-interest
https://www.benchchem.com/product/b15129902?utm_src=pdf-body
https://www.benchchem.com/product/b15129902?utm_src=pdf-body
https://en.wikipedia.org/wiki/Rheumatoid_arthritis
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD10562.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00130.pdf
https://pubmed.ncbi.nlm.nih.gov/26294316/
https://www.benchchem.com/product/b15129902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15129902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activity Required Personal Protective Equipment

Preparation of Solutions & Weighing

Double Nitrile or PVC Gloves, Disposable Gown

(solid front, back closure), Safety Glasses with

Side Shields or Goggles, N95 Respirator (if not

handled in a containment device)

Cell Culture & In Vitro Assays
Double Nitrile or PVC Gloves, Disposable

Gown, Safety Glasses

Animal Dosing & Handling

Double Nitrile or PVC Gloves, Disposable

Gown, Safety Glasses, and a Face Shield if

splashes are possible

Waste Disposal
Double Nitrile or PVC Gloves, Disposable

Gown, Safety Glasses

Spill Cleanup

Chemical-resistant Coveralls, Double Nitrile or

PVC Gloves, Boots, and a Self-Contained

Breathing Apparatus (SCBA) for large spills

Occupational Exposure Limits
Researchers should be aware of the established occupational exposure limits (OELs) for

methotrexate to minimize inhalation exposure. Engineering controls should be the primary

means of controlling exposure.

Organization Occupational Exposure Limit (OEL)

Pfizer 2 µg/m³ (8-hour Time-Weighted Average)[3]

Poland 0.001 mg/m³[3]

Experimental Protocols
Strict adherence to the following protocols is mandatory for all personnel handling Folex Pfs.
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Designated Area: All work with Folex Pfs must be conducted in a designated area, clearly

marked with warning signs indicating the presence of a cytotoxic agent.

Containment: Preparation of Folex Pfs solutions should be performed within a Class II

Biological Safety Cabinet (BSC) or a similar containment device to prevent the generation of

aerosols and dust.

Personal Protective Equipment: Before beginning any procedure, don the appropriate PPE

as outlined in the table above.

Weighing: If weighing the powdered form, do so on a plastic-backed absorbent pad within

the BSC to contain any potential spills.

Solution Preparation: When preparing solutions, use Luer-lock syringes and needles to

prevent accidental disconnection and leakage.

Labeling: All containers holding Folex Pfs must be clearly labeled with the chemical name,

concentration, and a cytotoxic hazard symbol.

Hand Washing: Wash hands thoroughly with soap and water before and after handling Folex
Pfs, even if gloves were worn.

Spill Management
In the event of a spill, immediate and appropriate action is crucial. Cytotoxic spill kits should be

readily available in all areas where Folex Pfs is handled.[4]

Evacuate and Secure: Alert others in the area and evacuate non-essential personnel.

Restrict access to the spill area.

Don PPE: Put on the appropriate PPE for spill cleanup, including a respirator if the spill

involves powder.

Containment: For liquid spills, cover with absorbent pads from the spill kit. For powder spills,

gently cover with damp absorbent pads to avoid making the powder airborne.

Cleanup: Working from the outside in, carefully clean the spill area. Place all contaminated

materials into the designated cytotoxic waste container.
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Decontamination: Decontaminate the area with a suitable cleaning agent, followed by a rinse

with water.

Reporting: Report the spill to the laboratory supervisor and the institutional safety officer.

Disposal Plan
All waste contaminated with Folex Pfs is considered hazardous and must be disposed of

according to the following procedures.

Segregation: All items that have come into contact with Folex Pfs, including gloves, gowns,

vials, syringes, and absorbent pads, must be segregated into clearly labeled, leak-proof, and

puncture-resistant cytotoxic waste containers.

Sharps: Needles and other sharps must be placed directly into a designated cytotoxic sharps

container without being recapped or clipped.[4]

Container Sealing: Once the waste container is full, it should be securely sealed.

Incineration: All Folex Pfs waste must be disposed of through incineration by a licensed

hazardous waste disposal company. Do not dispose of this waste in regular trash or down

the drain.

Workflow for Safe Handling of Folex Pfs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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